Cas no 2097984-71-7 (methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

Methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The isobutyl substituent contributes to steric modulation, while the ester functionality allows for further derivatization. This compound is particularly useful as an intermediate in synthesizing heterocyclic frameworks with potential applications in drug discovery and crop protection. Its well-defined structure and reactivity profile facilitate precise modifications, supporting the development of novel molecules with optimized properties. High purity and consistent performance ensure reliability in synthetic applications.
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate structure
2097984-71-7 structure
Product Name:methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
CAS No:2097984-71-7
MF:C10H13F3N2O2
MW:250.217633008957
CID:5726906
PubChem ID:121213289
Update Time:2025-10-31

methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2097984-71-7
    • AKOS026723752
    • starbld0030263
    • methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
    • F2198-4754
    • methyl 1-(2-methylpropyl)-3-(trifluoromethyl)pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-(2-methylpropyl)-3-(trifluoromethyl)-, methyl ester
    • Inchi: 1S/C10H13F3N2O2/c1-6(2)4-15-5-7(9(16)17-3)8(14-15)10(11,12)13/h5-6H,4H2,1-3H3
    • InChI Key: DSNBVINDLAZPRH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=CN(CC(C)C)N=1)(F)F

Computed Properties

  • Exact Mass: 250.09291215g/mol
  • Monoisotopic Mass: 250.09291215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 292.4±40.0 °C(Predicted)
  • pka: -2.99±0.10(Predicted)

methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M290676-100mg
Methyl 1-Isobutyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate
2097984-71-7
100mg
$ 95.00 2022-06-04
TRC
M290676-500mg
Methyl 1-Isobutyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate
2097984-71-7
500mg
$ 365.00 2022-06-04
TRC
M290676-1g
Methyl 1-Isobutyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate
2097984-71-7
1g
$ 570.00 2022-06-04
Life Chemicals
F2198-4754-0.25g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2198-4754-0.5g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2198-4754-1g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2198-4754-2.5g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2198-4754-5g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2198-4754-10g
methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
2097984-71-7 95%+
10g
$2675.0 2023-09-06

Additional information on methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Methyl 1-Isobutyl-3-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylate (CAS No. 2097984-71-7): A Comprehensive Overview

Methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 2097984-71-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a pyrazole ring, a trifluoromethyl group, and an ester functional group. These structural elements contribute to its diverse applications and potential therapeutic properties.

The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. Pyrazoles are known for their biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the pyrazole ring in methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate suggests that this compound may exhibit similar biological activities, making it a valuable candidate for drug discovery and development.

The trifluoromethyl group is a highly electronegative and lipophilic moiety that significantly influences the physicochemical properties of the compound. This group can enhance the metabolic stability and bioavailability of the molecule, which are crucial factors in drug design. Recent studies have shown that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles and reduced toxicity, making them attractive for therapeutic applications.

The ester functional group in methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate adds another layer of complexity to its chemical behavior. Esters are known for their reactivity and can undergo hydrolysis under certain conditions. This property can be exploited in the design of prodrugs, where the ester group is cleaved in vivo to release the active drug. Additionally, esters can influence the solubility and partitioning behavior of the molecule, which are important considerations in formulation development.

In terms of synthesis, methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate can be prepared through a multi-step process involving the reaction of appropriate starting materials. One common approach involves the condensation of an isobutyl-substituted acetonitrile with a trifluoromethylated hydrazine derivative, followed by cyclization to form the pyrazole ring. The resulting pyrazole carboxylic acid can then be esterified using methanol in the presence of an acid catalyst.

The biological activity of methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been investigated in several studies. Preliminary in vitro assays have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting potential applications in oncology.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate as a therapeutic agent. Early results from phase I trials have indicated good tolerability and promising pharmacodynamic effects. Further studies are needed to fully understand its mechanism of action and optimize its use in clinical settings.

In addition to its potential therapeutic applications, methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate has also been explored for its use in materials science. Its unique combination of functional groups makes it suitable for applications such as polymer synthesis and surface modification. Recent research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability.

The environmental impact of methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate is another important consideration. Studies have been conducted to assess its biodegradability and potential ecological effects. Preliminary findings suggest that this compound is relatively stable under environmental conditions but does not accumulate significantly in aquatic systems. However, ongoing research is necessary to ensure its safe use and disposal.

In conclusion, methyl 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 2097984-71-7) is a versatile compound with promising applications in pharmaceuticals, materials science, and other fields. Its unique structural features contribute to its diverse biological activities and physical properties, making it an exciting area of ongoing research and development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.